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Professionals

Introduction

Isopropyl lactate, a readily available and biocompatible chiral molecule, has emerged as a

valuable and versatile building block in the field of asymmetric synthesis. Derived from natural

lactic acid, both (S)- and (R)-enantiomers of isopropyl lactate offer a cost-effective and

stereochemically defined starting point for the synthesis of a wide array of complex chiral

molecules, including pharmaceuticals, agrochemicals, and natural products. The inherent

chirality of isopropyl lactate can be effectively transferred to new stereogenic centers through

various synthetic transformations, making it an attractive tool for chemists engaged in the

stereoselective construction of organic compounds.

These application notes provide an overview of the utility of isopropyl lactate in asymmetric

synthesis, highlighting its application in the synthesis of key chiral intermediates. Detailed

experimental protocols for representative transformations are provided to enable researchers to

readily implement these methodologies in their own synthetic endeavors.
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Chiral epoxides are highly valuable synthetic intermediates due to their propensity to undergo

regioselective and stereospecific ring-opening reactions, providing access to a variety of

functionalized chiral molecules. (S)-Isopropyl lactate can serve as a precursor for the

synthesis of chiral allylic alcohols, which are key substrates for the renowned Sharpless

asymmetric epoxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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